Cas no 5327-19-5 (2,6-dimethoxy-7h-purine)
2,6-dimethoxy-7h-purine structure
Product Name:2,6-dimethoxy-7h-purine
CAS No:5327-19-5
MF:C7H8N4O2
MW:180.16402053833
CID:1585040
PubChem ID:5131962
Update Time:2025-04-21
2,6-dimethoxy-7h-purine Chemical and Physical Properties
Names and Identifiers
-
- 2,6-dimethoxy-7h-purine
- 2,6-dimethoxy-7(9)H-purine
- NSC3295
- AC1NO436
- 2,6-dimethoxy-7(9)H-purine; NSC3295; AC1NO436;
- 5327-19-5
- DTXSID20408625
- NSC-3295
-
- Inchi: 1S/C7H8N4O2/c1-12-6-4-5(9-3-8-4)10-7(11-6)13-2/h3H,1-2H3,(H,8,9,10,11)
- InChI Key: PRTFLKXSYUGRCK-UHFFFAOYSA-N
- SMILES: O(C)C1C2=C(N=C(N=1)OC)N=CN2
Computed Properties
- Exact Mass: 180.06484
- Monoisotopic Mass: 180.064726
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 72.9
Experimental Properties
- Density: 1.52
- Boiling Point: 243.7°C at 760 mmHg
- Flash Point: 84.9°C
- Refractive Index: 1.672
- PSA: 67.9
- LogP: 0.37010
2,6-dimethoxy-7h-purine Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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